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Compound of Interest

Compound Name: Benzyl Alcohol

Cat. No.: B000197 Get Quote

An In-Depth Technical Guide to Benzyl Alcohol (CAS: 100-51-6) for Pharmaceutical and

Research Applications

Introduction
Benzyl alcohol is a simple aromatic alcohol that is a colorless liquid with a mild, pleasant

aromatic odor.[1][2] Naturally occurring in many plants, fruits, and essential oils like jasmine

and ylang-ylang, it is a versatile compound with significant applications across the

pharmaceutical, cosmetic, and industrial sectors.[1][3] For drug development professionals and

researchers, benzyl alcohol is not merely a solvent but a critical excipient that functions as a

preservative, solubilizing agent, and viscosity modifier.[3][4] Its low vapor pressure, low toxicity

profile in adults, and polarity make it a valuable component in a wide array of formulations.[1][2]

This guide provides a comprehensive technical overview of its properties, synthesis,

mechanisms, applications, and analytical methodologies, grounded in authoritative scientific

principles.

Part 1: Core Identification and Physicochemical
Properties
Accurate identification is the foundation of all chemical and pharmaceutical development.

Benzyl alcohol is universally identified by its CAS number and IUPAC nomenclature.
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Identifier Value

Preferred IUPAC Name Phenylmethanol[1][2][5][6]

CAS Number 100-51-6[1][5][7][8]

Other Names
Benzenemethanol, Phenylcarbinol, α-

Hydroxytoluene[1][2][7]

Chemical Formula C₆H₅CH₂OH or C₇H₈O[1][2][9]

Molecular Weight 108.14 g/mol [5][7]

The utility of benzyl alcohol in various applications is dictated by its specific physical and

chemical properties.

Property Value

Appearance Colorless liquid[1][2]

Odor Mild, pleasant, aromatic[1][3]

Density 1.044 g/cm³ (at 20°C)[2][5]

Boiling Point 205.3 °C (401.5 °F)[2]

Melting Point -15.2 °C (4.6 °F)[2]

Solubility in Water Moderately soluble (approx. 4 g/100 mL)[1]

Solubility in Organic Solvents Miscible with alcohols and diethyl ether[1]

Vapor Pressure 0.9 mmHg (at 20 °C)[10]

Flash Point 93 °C (199 °F)[1]

Part 2: Synthesis and Manufacturing
While benzyl alcohol occurs naturally, commercial production relies on synthetic routes to

ensure high purity and scalability for industrial and pharmaceutical use.[3]
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Industrial-Scale Synthesis The predominant industrial method involves the hydrolysis of benzyl

chloride, which is produced from the chlorination of toluene.[1] This two-step process is efficient

for large-scale production.

Toluene Chlorination: Toluene is reacted with chlorine gas under UV light to produce benzyl

chloride.

Hydrolysis: The resulting benzyl chloride is hydrolyzed using an aqueous solution of a base,

such as sodium hydroxide or potassium carbonate, to yield benzyl alcohol and a salt

byproduct.[1][11]

Another significant industrial route is the hydrogenation of benzaldehyde, which itself is often a

by-product of toluene oxidation to benzoic acid.[1]
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Caption: Primary industrial synthesis pathway for Benzyl Alcohol.
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Laboratory-Scale Synthesis For laboratory applications, other methods are available:

Grignard Reaction: The reaction of phenylmagnesium bromide (a Grignard reagent) with

formaldehyde.[1]

Cannizzaro Reaction: The disproportionation of benzaldehyde using a strong base, which

yields both benzyl alcohol and benzoic acid.[1]

Part 3: Mechanism of Action in Pharmaceutical
Formulations
Benzyl alcohol's utility in drug development stems from several key mechanisms, most

notably its function as a bacteriostatic preservative.

Antimicrobial and Preservative Action In injectable medications and multi-dose vials, benzyl
alcohol is widely used as a bacteriostatic preservative to prevent microbial growth after the vial

has been opened.[3][4][5] Its mechanism of action is primarily based on the disruption of

microbial cell membrane integrity.[4][9] As an amphiphilic molecule, it can orient itself within the

lipid bilayer of bacterial cell membranes. This integration disrupts membrane fluidity and

function, leading to increased permeability, leakage of essential intracellular components, and

ultimately cell lysis and death.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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